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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitropyridine

Cat. No.: B041883

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,
synthesis, and applications of 2,6-dichloro-3-nitropyridine, a key intermediate in the
pharmaceutical and agrochemical industries.

Core Compound Properties

2,6-Dichloro-3-nitropyridine is a halogenated aromatic hydrocarbon characterized by a
pyridine ring substituted with two chlorine atoms and a nitro group.[1] At room temperature, it
typically appears as a pale yellow crystalline solid or powder with a mild odor characteristic of
nitro-substituted aromatic compounds.[1]

Physicochemical Data

The following table summarizes the key quantitative data for 2,6-dichloro-3-nitropyridine.
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Property Value Source
Molecular Formula CsH2CI2N202 [2][3]
Molecular Weight 192.99 g/mol [2][4]
CAS Number 16013-85-7 [21[3]
Melting Point 55-60 °C [2][5]
Boiling Point 295.5 + 35.0 °C at 760 mmHg [5]
Density 1.6 +£0.1 g/cm3 [5]
Flash Point 110 °C (closed cup)
Appearance Yellow crystalline powder or 0]
chunks

Spectroscopic and Structural Data

The structural properties of 2,6-dichloro-3-nitropyridine have been elucidated through various
analytical techniques. The asymmetric unit of its crystal structure consists of two
crystallographically independent molecules.[6] The pyridine ring in each molecule is essentially
planar.[6] Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass Spectrometry, are
available for this compound.[3][7][8]

Synthesis and Experimental Protocols

The synthesis of 2,6-dichloro-3-nitropyridine is most commonly achieved through the
nitration of 2,6-dichloropyridine. Several methods have been reported, with variations in
reagents and reaction conditions influencing the yield and purity of the final product.

Experimental Protocol 1: Nitration with Potassium
Nitrate and Sulfuric Acid

This protocol describes a common laboratory-scale synthesis.

Materials:
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2,6-dichloropyridine

Concentrated sulfuric acid

Potassium nitrate

Crushed ice

Ice water
Procedure:

e In a 150 mL three-necked flask equipped with a stirrer, add 80 mL of concentrated sulfuric
acid at room temperature.

e Slowly add 7.4 g (0.05 mol) of 2,6-dichloropyridine to the sulfuric acid with stirring.

» Following the addition of 2,6-dichloropyridine, slowly add 10.1 g (0.1 mol) of potassium
nitrate.

 After the addition is complete, continue stirring for 30 minutes at room temperature.

» Slowly increase the temperature to 120°C and maintain the reaction at this temperature for
10 hours.[9]

e Upon completion, cool the reaction mixture to room temperature.
e Pour the cooled mixture into crushed ice with continuous stirring.
o A white solid precipitate will form. Wash the precipitate with ice water until it is neutral.

« Filter the solid and dry it to obtain 2,6-dichloro-3-nitropyridine.[9] This method can yield up
to 80% of the product.[9]

Experimental Protocol 2: Nitration with Nitric Acid and
Sulfuric Acid

This alternative protocol utilizes nitric acid as the nitrating agent.
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Materials:

2,6-dichloropyridine

Concentrated sulfuric acid

Fuming nitric acid

Ice water
Procedure:

o Prepare a mixture of 25 ml of concentrated H2SO4 and 10 ml of fuming nitric acid in a flask
and cool it to 0°C.

e Add 5 g (0.033 mol) of 2,6-dichloropyridine to the acid mixture in portions at 0°C.
 After the addition is complete, heat the reaction mixture to 65°C for 2 hours.[6]
 After the reaction is complete, cool the mixture to room temperature.

¢ Quench the reaction by pouring the mixture into ice water.

o Asolid will separate out. Filter this solid and dry it under a vacuum.

e The crude product can be purified by column chromatography using silica gel (60-120 mesh)
and a petroleum ether: ethyl acetate eluent to yield a pale yellow solid.[6]

Synthesis Workflow Diagram

The following diagram illustrates a generalized workflow for the synthesis of 2,6-dichloro-3-
nitropyridine.
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Synthesis Workflow of 2,6-dichloro-3-nitropyridine
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:
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2,6-dichloro-3-nitropyridine
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Caption: A generalized workflow for the synthesis of 2,6-dichloro-3-nitropyridine.

Applications in Research and Development

2,6-Dichloro-3-nitropyridine is a versatile intermediate with significant applications in the
synthesis of pharmaceuticals and agrochemicals.[10] Its reactivity, particularly the susceptibility
of the chlorine atoms to nucleophilic substitution, makes it a valuable building block.

Key Applications:
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e Pharmaceutical Synthesis: It is a crucial intermediate in the synthesis of various drug
molecules.[11] For example, it is used in the preparation of the analgesic drug Flupirtine.[2]
[11]

o Agrochemicals: This compound is used in the synthesis of herbicides and pesticides,
contributing to crop protection.[10][12]

o Organic Synthesis: It serves as a starting reagent for the preparation of more complex
molecules, such as pyridyldifluoroacetates and bicyclooxacalixhetarenes.[2] It also
undergoes macrocyclic condensation reactions with resorcinol derivatives to yield chiral
tetraoxacalix[1]arene[1]pyridines.[2]

Role as a Chemical Intermediate

The following diagram illustrates the role of 2,6-dichloro-3-nitropyridine as a key intermediate
in the synthesis of other important chemical compounds.
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Caption: Applications of 2,6-dichloro-3-nitropyridine as a chemical intermediate.

Safety and Handling
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2,6-Dichloro-3-nitropyridine is considered hazardous. It may cause skin and eye irritation,
and may also cause respiratory irritation.[3] It is also suspected to be a skin sensitizer.[3]
Appropriate personal protective equipment, including gloves, eye protection, and a dust mask,
should be used when handling this compound. It should be stored in a sealed container, away
from acidic materials, in a dry environment at room temperature.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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